Cas no 2137774-03-7 (2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile
• CAS No: 2137774-03-7
• MF: C₇H₁₀N₄O₂S
• MW: 214.244899272919
• CID: 6454572
• PubChem ID: 165470003
• Update Time: 2025-05-19

2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile
• 2137774-03-7
• EN300-1074448

• Inchi： 1S/C7H10N4O2S/c1-14(12,13)7-3-10-11(5-7)4-6(9)2-8/h3,5-6H,4,9H2,1H3
• InChI Key： OTIYGNBQDJASKN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(C#N)N)(=O)=O

Computed Properties

• Exact Mass: 214.05244675g/mol
• Monoisotopic Mass: 214.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 110Ų

Additional information on 2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile

Comprehensive Overview of 2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile (CAS No. 2137774-03-7)

2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile (CAS No. 2137774-03-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyrazole core substituted with a methanesulfonyl group and an aminonitrile side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₇H₁₀N₄O₂S, reflects a balance of reactivity and stability, which is critical for applications in drug discovery and material science.

The growing interest in heterocyclic compounds like 2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile stems from their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are actively exploring its derivatives for their enzyme inhibition capabilities, particularly targeting kinases and proteases involved in disease pathways. Additionally, its nitrile functionality offers a reactive handle for further chemical modifications, aligning with the demand for modular synthetic approaches in green chemistry.

From an industrial perspective, CAS No. 2137774-03-7 is valued for its scalability and compatibility with continuous flow chemistry—a trending topic in process optimization. Its synthesis often involves catalytic amination and sulfonylation steps, which are areas of intense study for reducing environmental impact. The compound’s solubility in polar solvents like DMSO and ethanol also makes it suitable for high-throughput screening, a key requirement in modern drug development pipelines.

In the context of AI-driven drug design, 2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile has been flagged in computational databases for its pharmacophore features. Machine learning models predict its utility in designing allosteric modulators, a hot topic in neurodegenerative disease research. Furthermore, its metabolic stability profiles are frequently queried in ADMET prediction tools, highlighting its relevance in preclinical studies.

Environmental considerations are another focal point for this compound. Recent studies emphasize its potential biodegradability under specific conditions, addressing concerns about persistent organic pollutants. Regulatory agencies increasingly scrutinize such properties, making CAS No. 2137774-03-7 a case study for sustainable chemical design. Its low ecotoxicity thresholds, as suggested by preliminary data, could position it favorably in green chemistry initiatives.

Market trends indicate rising demand for high-purity 2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile, driven by contract research organizations (CROs) specializing in fragment-based drug discovery. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to validate its purity, ensuring compliance with stringent Good Manufacturing Practices (GMP). These quality control measures are critical given the compound’s expanding role in precision medicine applications.

In summary, 2-amino-3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanenitrile represents a convergence of innovation in synthetic chemistry, computational biology, and environmental science. Its multifaceted applications—from kinase inhibitor scaffolds to eco-friendly intermediates—underscore its importance in advancing both human health and sustainable industrial practices. As research progresses, this compound is poised to remain a focal point in interdisciplinary scientific discourse.